Cas no 451511-14-1 (N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide)

• Product Name: N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide
• CAS No: 451511-14-1
• MF: C₂₁H₁₇Cl₂FN₂O₄S
• MW: 483.340085744858
• CID: 6169036
• PubChem ID: 3255952
• Update Time: 2025-06-11

N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide
• N-(2,3-dichlorophenyl)-2-fluoro-5-[(2-methoxyphenyl)methylsulfamoyl]benzamide
• N-(2,3-dichlorophenyl)-2-fluoro-5-{[(2-methoxyphenyl)methyl]sulfamoyl}benzamide
• Oprea1_679540
• N-(2,3-dichlorophenyl)-2-fluoro-5-(N-(2-methoxybenzyl)sulfamoyl)benzamide
• SR-01000578436-1
• 451511-14-1
• SR-01000578436
• F0917-1385
• AKOS024602055

• Inchi： 1S/C21H17Cl2FN2O4S/c1-30-19-8-3-2-5-13(19)12-25-31(28,29)14-9-10-17(24)15(11-14)21(27)26-18-7-4-6-16(22)20(18)23/h2-11,25H,12H2,1H3,(H,26,27)
• InChI Key： TVKLDMIIOQITKC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(C1=C(C=CC(=C1)S(NCC1C=CC=CC=1OC)(=O)=O)F)=O)Cl

Computed Properties

• Exact Mass: 482.0270118g/mol
• Monoisotopic Mass: 482.0270118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide

Comprehensive Overview of N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide (CAS No. 451511-14-1)

N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide, with the CAS number 451511-14-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of dichlorophenyl and methoxyphenyl groups in its structure enhances its potential for selective binding and interaction with biological targets, making it a subject of interest in drug discovery and development.

The molecular structure of N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide features a benzamide core substituted with a fluoro group and a sulfamoyl moiety. These functional groups contribute to its unique physicochemical properties, such as solubility, stability, and bioavailability. Researchers have explored its potential applications in modulating enzyme activity or receptor interactions, particularly in the context of inflammatory diseases and metabolic disorders, which are currently hot topics in medical research.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in therapeutic applications. N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide is no exception, as it has been investigated for its potential role in targeted therapy. Its ability to interact with specific proteins or pathways aligns with the growing trend of precision medicine, a field that aims to tailor treatments based on individual genetic and molecular profiles. This compound's structure-activity relationship (SAR) is a key area of study, as slight modifications can significantly alter its efficacy and safety profile.

The synthesis of N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide involves multi-step organic reactions, including amidation and sulfonylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC), are employed to characterize the compound and confirm its identity. The rigorous quality control measures underscore its importance in research settings.

From a commercial perspective, CAS No. 451511-14-1 is primarily utilized by pharmaceutical companies and academic institutions engaged in drug discovery. Its relevance is further highlighted by the increasing number of patents and publications referencing its use. As the scientific community continues to explore novel therapeutic agents, compounds like N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide are likely to remain at the forefront of innovation. The compound's potential to address unmet medical needs aligns with the global focus on sustainable healthcare solutions.

In conclusion, N-(2,3-dichlorophenyl)-2-fluoro-5-{(2-methoxyphenyl)methylsulfamoyl}benzamide represents a promising candidate for further research and development. Its unique chemical structure, combined with its potential biological activities, makes it a valuable asset in the quest for next-generation therapeutics. As the field of medicinal chemistry evolves, this compound may play a pivotal role in shaping future treatments for complex diseases.